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Compound of Interest

Compound Name: 1-Methyleneindane

Cat. No.: B3023091

An In-depth Technical Guide to 1-
Methyleneindane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-Methyleneindane, also known as 1-methylidene-2,3-dihydro-1H-indene. This
document is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis who require detailed information on this compound.

Physical and Chemical Properties

1-Methyleneindane (CAS No. 1194-56-5) is a bicyclic aromatic hydrocarbon. It is
characterized by an indane skeleton with an exocyclic double bond at the 1-position. At room
temperature, it is a colorless to pale yellow liquid with a distinct aromatic odor.[1] It is
moderately volatile and soluble in common organic solvents, while its solubility in water is
limited.[1]

Table 1: Physical and Chemical Properties of 1-Methyleneindane
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Property Value Source
CAS Number 1194-56-5 [1]12]
Molecular Formula CioH10 [1][2]
Molecular Weight 130.19 g/mol [2]
Density 0.98 g/cm?3 [2]
Boiling Point 208.6 °C at 760 mmHg [2]
Flash Point 72.7 °C [2]
Refractive Index 1.563 [2]
LogP 2.646 [2]
Vapor Pressure 0.306 mmHg at 25°C [2]

Spectroscopic Data

While a complete set of spectroscopic data is not readily available in the reviewed literature,
some experimental data has been reported.

1H NMR (CDCls, 300 MHz): & 7.54-7.45 (m, 1H), 7.31-7.19 (m, 3H), 5.45 (t, J= 2.5 Hz, 1H),
5.04 (t, J= 2.2 Hz, 1H), 3.02 (t, J= 7.5 Hz, 2H), 2.85 (t, J= 7.5 Hz, 2H).[3]

Note: The provided NMR data is from a study where 1-Methyleneindane was synthesized and
characterized. Further analysis would be required for complete spectral assignment.

Chemical Reactivity and Stability

1-Methyleneindane's reactivity is primarily dictated by the exocyclic double bond, which is in
conjugation with the benzene ring. This structural feature makes it susceptible to:

o Electrophilic Addition Reactions: The double bond can be readily attacked by electrophiles.
For instance, it can undergo halogenation, hydrohalogenation, and hydration reactions.

o Polymerization: Under certain conditions, such as in the presence of acid catalysts or radical
initiators, 1-Methyleneindane can undergo polymerization.[1]
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e Hydrogenation: The exocyclic double bond can be reduced to a methyl group through
catalytic hydrogenation, yielding 1-methylindane.

o Cycloaddition Reactions: The double bond can participate in cycloaddition reactions, such as
Diels-Alder reactions, with suitable dienes.

The compound is relatively stable under standard conditions but should be stored away from
strong oxidizing agents and sources of ignition.

Below is a diagram illustrating the potential reactivity of 1-Methyleneindane.
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Caption: Potential reaction pathways of 1-Methyleneindane.

Experimental Protocols

A common and effective method for the synthesis of 1-Methyleneindane is the Wittig reaction,
starting from 1-indanone. This reaction involves the formation of a phosphonium ylide which
then reacts with the ketone to form the desired alkene.

General Protocol for the Synthesis of 1-Methyleneindane via Wittig Reaction:

Materials:
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o Methyltriphenylphosphonium bromide

» Strong base (e.g., n-butyllithium, sodium hydride, or potassium tert-butoxide)

e Anhydrous solvent (e.g., tetrahydrofuran (THF), diethyl ether)

e 1-Indanone

e Quenching agent (e.g., saturated aqueous ammonium chloride)

» Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

e Drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate)

Procedure:

e Ylide Formation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere
(e.g., nitrogen or argon), suspend methyltriphenylphosphonium bromide in anhydrous THF.
Cool the suspension to 0 °C in an ice bath.

e Slowly add a solution of a strong base (e.g., n-butyllithium in hexanes) to the suspension
with stirring. The formation of the ylide is indicated by the appearance of a characteristic
color (often orange or deep yellow). Allow the mixture to stir at O °C for 1-2 hours.

e Reaction with 1-Indanone: Dissolve 1-indanone in a minimal amount of anhydrous THF and
add it dropwise to the ylide solution at 0 °C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours or until TLC analysis indicates the consumption of the starting material.

o Work-up: Quench the reaction by slowly adding saturated aqueous ammonium chloride
solution.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic
solvent (e.g., diethyl ether).

o Combine the organic extracts and wash with brine.
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» Dry the organic layer over an anhydrous drying agent (e.g., MgSOa), filter, and concentrate
the solvent under reduced pressure.

 Purification: The crude product can be purified by column chromatography on silica gel using
a non-polar eluent (e.g., hexanes or a mixture of hexanes and ethyl acetate) to yield pure 1-
Methyleneindane.

Below is a diagram illustrating the experimental workflow for the synthesis of 1-
Methyleneindane.
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Methyltriphenylphosphonium bromide
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Caption: Experimental workflow for the synthesis of 1-Methyleneindane.
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Applications in Research and Development

1-Methyleneindane serves as a versatile intermediate in organic synthesis. Its potential
applications include:

¢ Building Block for Complex Molecules: The reactive double bond allows for further
functionalization, making it a useful starting material for the synthesis of more complex
indane derivatives, which are scaffolds found in various biologically active molecules.

o Polymer Science: Its ability to polymerize makes it a candidate for the development of novel
polymers with specific thermal and optical properties.

e Mechanistic Studies: As noted, it has been synthesized to study the mechanistic aspects of
certain chemical reactions, such as those involving peroxides in Wittig-type transformations.

[1]

This technical guide provides a summary of the currently available information on 1-
Methyleneindane. Researchers and drug development professionals are encouraged to
consult the primary literature for more detailed information and to exercise appropriate safety
precautions when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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